Cas no 88460-12-2 (Cyclobutanecarbonitrile, 2,2-dimethoxy-3,3-dimethyl-)
88460-12-2 structure
Product Name:Cyclobutanecarbonitrile, 2,2-dimethoxy-3,3-dimethyl-
CAS No:88460-12-2
MF:C9H15NO2
MW:169.220902681351
CID:632066
PubChem ID:13063355
Update Time:2025-04-19
Cyclobutanecarbonitrile, 2,2-dimethoxy-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarbonitrile, 2,2-dimethoxy-3,3-dimethyl-
- 2,2-dimethoxy-3,3-dimethylcyclobutane-1-carbonitrile
- 88460-12-2
- DTXSID30516886
-
- Inchi: 1S/C9H15NO2/c1-8(2)5-7(6-10)9(8,11-3)12-4/h7H,5H2,1-4H3
- InChI Key: CCJAVSMQXJCHRR-UHFFFAOYSA-N
- SMILES: O(C)C1(C(C#N)CC1(C)C)OC
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 42.2Ų
Cyclobutanecarbonitrile, 2,2-dimethoxy-3,3-dimethyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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